Cas no 117103-53-4 (2-bromo-5-nitro-pyrazine)

• Product Name: 2-bromo-5-nitro-pyrazine
• CAS No: 117103-53-4
• MF: C₄H₂BrN₃O₂
• MW: 203.981579303741
• MDL: MFCD11870741
• CID: 135958
• PubChem ID: 14086959
• Update Time: 2025-05-20

2-bromo-5-nitro-pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitropyrazine
• C4H2BrN3O2
• Pyrazine,2-bromo-5-nitro-
• 2-bromanyl-5-nitro-pyrazine
• Pyrazine,2-bromo-5-nitro
• 2-bromo-5-nitro-pyrazine
• AODWTNYHOYDRJJ-UHFFFAOYSA-N
• AKOS015892479
• MFCD11870741
• BCP23182
• 117103-53-4
• SY114254
• CS-0186587
• FT-0708655
• DS-1767
• Q-103285
• Pyrazine, 2-bromo-5-nitro-
• DTXSID90555635
• SCHEMBL725830
• A803711
• AM807411
• DB-002243

• MDL： MFCD11870741
• Inchi： 1S/C4H2BrN3O2/c5-3-1-7-4(2-6-3)8(9)10/h1-2H
• InChI Key： AODWTNYHOYDRJJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.93300
• Monoisotopic Mass: 202.93304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.963
• Melting Point: 114 ºC
• Boiling Point: 298 ºC
• Flash Point: 134 ºC
• Refractive Index: 1.624
• PSA: 71.60000
• LogP: 1.67050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-bromo-5-nitro-pyrazine

Comprehensive Overview of 2-Bromo-5-Nitro-Pyrazine (CAS No. 117103-53-4): Properties, Applications, and Industry Insights

2-Bromo-5-nitro-pyrazine (CAS No. 117103-53-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With the molecular formula C₄H₂BrN₃O₂, this nitro-substituted pyrazine derivative exhibits unique reactivity due to the presence of both bromo and nitro functional groups. Its crystal structure and electrophilic properties make it a valuable intermediate in organic synthesis, particularly in the development of drug candidates and crop protection agents.

Recent studies highlight the growing demand for 2-bromo-5-nitro-pyrazine in medicinal chemistry, where it serves as a key building block for kinase inhibitors and anticancer compounds. The compound's ability to undergo cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig) aligns with current trends in green chemistry and atom-efficient synthesis – topics frequently searched in AI-driven drug discovery platforms. Researchers also explore its potential in material science, particularly for designing organic semiconductors with tailored electronic properties.

The synthesis of CAS 117103-53-4 typically involves nitration of 2-bromopyrazine under controlled conditions, followed by purification via column chromatography or recrystallization. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms its high purity (>98%), a critical parameter for GMP-compliant applications. Stability studies indicate that this compound requires storage in amber glass vials at 2-8°C to prevent photodegradation, a detail often queried in laboratory storage guidelines.

From an industrial perspective, 2-bromo-5-nitro-pyrazine suppliers emphasize its role in developing next-generation fungicides, addressing global concerns about crop resistance – a hot topic in agricultural biotechnology forums. The compound's structure-activity relationship (SAR) enables modifications that enhance bioavailability while reducing environmental persistence, meeting stringent REACH regulations.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where the bromo moiety facilitates E3 ligase recruitment – a cutting-edge area in targeted protein degradation therapeutics. This connects to frequent searches about degron technology and small molecule glues in scientific databases. Additionally, computational studies using density functional theory (DFT) model its electronic excitation states, relevant for photocatalysis research.

Quality control protocols for 117103-53-4 involve rigorous testing for heavy metal contaminants and residual solvents, with certificates of analysis (CoA) detailing HPLC chromatograms and water content (<0.5%). These specifications cater to pharmaceutical QC labs searching for ICH Q3D compliance data. The compound's logP value (2.1) and pKa (3.8) make it suitable for blood-brain barrier penetration studies, a trending subject in CNS drug development.

In conclusion, 2-bromo-5-nitro-pyrazine represents a versatile scaffold bridging multiple disciplines. Its synthetic accessibility, derivatization potential, and alignment with sustainable chemistry principles position it as a compound of enduring relevance. Ongoing research into its structure-property relationships continues to unlock novel applications, from precision agriculture to bioconjugation techniques in antibody-drug conjugates (ADCs).